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Compound of Interest

Compound Name: Silux

Cat. No.: B073817

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the in vitro mechanical properties of the
microfilled dental composite, Silux Plus. The following sections detail the material's
performance in key mechanical tests, offering insights for comparative analyses and
developmental research. Detailed protocols for the cited experiments are also provided to
ensure reproducibility.

Material Composition and Overview

Silux Plus is a microfilled composite material characterized by the inclusion of sub-micron silica
particles. This composition typically results in a material with high polishability and aesthetic
qualities. However, the lower filler loading inherent in microfilled composites can influence their
mechanical properties when compared to hybrid or nanofilled composites.

Summary of Mechanical Properties

The mechanical integrity of a dental restorative material is crucial for its clinical longevity. The
following table summarizes key mechanical properties of Silux Plus based on in vitro studies.
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Mechanical Property Test Method Result
) 230-290 MPa (Typical range
Compressive Strength ISO 4049 / ASTM D695 o ]
for microfilled composites)
] ] o 26-33 MPa (Typical range for
Diametral Tensile Strength ADA Specification No. 27

microfilled composites)

Data suggests it is comparable
Young's Modulus

) ISO 4049 to other microfilled
(Compressive Modulus) )
composites[1]
Flexural Strength ISO 4049 49.3 (+ 5.1) MPa
Flexural Modulus ISO 4049 3.8 (x 0.4) GPa
Vickers Hardness ISO 6507 35.5 (+ 0.9) VHN

Experimental Protocols

Detailed methodologies for the key mechanical tests are outlined below. These protocols are
based on established standards to ensure consistency and comparability of data.

Compressive Strength Testing

Objective: To determine the material's ability to withstand compressive loads.
Standard: Based on ISO 4049 and ASTM D695.

Protocol:

e Specimen Preparation:

o Cylindrical specimens are fabricated with dimensions of 4 mm in diameter and 6 mm in
height.

o The composite material is incrementally packed into a stainless steel mold to prevent void

formation.

o Each increment is light-cured according to the manufacturer's instructions.
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o After removal from the mold, the specimens are stored in distilled water at 37°C for 24
hours to allow for post-cure maturation.

e Testing Procedure:
o The specimens are placed in a universal testing machine.

o A compressive load is applied along the long axis of the cylinder at a crosshead speed of
1 mm/min until fracture.

o The maximum load at fracture is recorded.
e Calculation:

o Compressive Strength (MPa) = 4 x Load (N) / (1t x Diameter (mm)?)

Diametral Tensile Strength (DTS) Testing

Objective: To assess the tensile strength of the brittle material.
Standard: Based on ADA Specification No. 27.

Protocol:

e Specimen Preparation:

o Cylindrical specimens are prepared with dimensions of 6 mm in diameter and 3 mm in
height.

o The composite is placed in a stainless steel mold and compressed between two glass
plates to ensure flat and parallel surfaces.

o The material is light-cured from both the top and bottom surfaces.
o Specimens are stored in distilled water at 37°C for 24 hours.
e Testing Procedure:

o The cylindrical specimen is placed on its side in a universal testing machine.
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o A compressive load is applied across the diameter of the cylinder at a crosshead speed of
1 mm/min until the specimen fractures.

o The load at which fracture occurs is recorded.

o Calculation:

o Diametral Tensile Strength (MPa) = 2 x Load (N) / (1t x Diameter (mm) % Thickness (mm))

Flexural Strength (Three-Point Bending) Testing

Objective: To measure the material's resistance to bending forces.
Standard: Based on ISO 4049.
Protocol:
e Specimen Preparation:
o Bar-shaped specimens are fabricated with dimensions of 25 mm x 2 mm x 2 mm.

o The composite material is carefully placed into a rectangular mold and cured in
overlapping sections to ensure uniform polymerization.

o The specimens are stored in distilled water at 37°C for 24 hours.
e Testing Procedure:

o The specimen is placed on two supports with a span of 20 mm in a universal testing
machine.

o Aload is applied to the center of the specimen at a crosshead speed of 0.5 mm/min until
fracture.

o The fracture load is recorded.

e Calculation:
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o Flexural Strength (MPa) = (3 x Load (N) x Span Length (mm)) / (2 x Width (mm) x
Thickness (mm)?)

Vickers Hardness Testing

Objective: To determine the surface hardness of the material.
Standard: Based on I1SO 6507.

Protocol:

e Specimen Preparation:

o Disc-shaped specimens are prepared and the surface to be tested is polished to a
smooth, flat finish.

o The specimens are stored under conditions specified for the other mechanical tests.
e Testing Procedure:
o A Vickers microhardness tester is used for the measurement.

o Adiamond indenter in the shape of a square pyramid is pressed into the surface of the
specimen with a specific load (e.g., 5009) for a set duration (e.g., 15 seconds).

o After the load is removed, the lengths of the two diagonals of the indentation are
measured using a microscope.

o Calculation:

o The Vickers Hardness Number (VHN) is calculated based on the load applied and the
surface area of the indentation.

Diagrams
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Caption: Workflow for in vitro mechanical testing of Silux Plus.
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Caption: Compositional influence on Silux Plus properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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